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Compound of Interest
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Cat. No.: B8210230 Get Quote

Introduction

TRFS-red is a fluorescent probe designed for the detection of thioredoxin reductase (TrxR)

activity. TrxR is a central enzyme in the thioredoxin (Trx) system, which plays a pivotal role in

maintaining cellular redox homeostasis and mitigating oxidative stress. By catalyzing the

reduction of thioredoxin using NADPH, TrxR is crucial for the regeneration of antioxidant

enzymes like peroxiredoxins and for regulating various redox-sensitive signaling pathways.

Consequently, monitoring TrxR activity with probes like TRFS-red provides a valuable method

for investigating cellular responses to oxidative stress.

Mechanism of Action

TRFS-red is an "off-on" fluorescent probe. In its native state, the fluorophore is quenched. The

probe contains a 1,2-dithiolane moiety that can be reduced by active TrxR. This enzymatic

reduction leads to the cleavage of a disulfide bond, initiating an intramolecular cyclization

reaction. This cyclization releases the unquenched red fluorophore, resulting in a significant

increase in fluorescence intensity. This "off-on" mechanism provides a high signal-to-

background ratio for detecting TrxR activity.

Applications in Oxidative Stress Research

Given the integral role of the TrxR system in counteracting oxidative stress, TRFS-red can be

employed in various research applications:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8210230?utm_src=pdf-interest
https://www.benchchem.com/product/b8210230?utm_src=pdf-body
https://www.benchchem.com/product/b8210230?utm_src=pdf-body
https://www.benchchem.com/product/b8210230?utm_src=pdf-body
https://www.benchchem.com/product/b8210230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assessing the impact of oxidative insults: Researchers can induce oxidative stress in cellular

models using agents like hydrogen peroxide (H₂O₂) and subsequently use TRFS-red to

measure changes in TrxR activity. A decrease in TrxR activity may indicate damage to this

critical antioxidant system.

Screening for modulators of the thioredoxin system: TRFS-red can be used in high-

throughput screening assays to identify compounds that either inhibit or enhance TrxR

activity. This is particularly relevant in drug development for cancer, as some cancer cells

show elevated TrxR levels.

Investigating disease models: In studies of diseases associated with oxidative stress, such

as neurodegenerative disorders and cardiovascular diseases, TRFS-red can be used to

assess the status of the TrxR system in relevant cell or tissue models.

Considerations for Use and Specificity

While TRFS-red has been reported to have good selectivity for TrxR over other biological

reductants like glutathione (GSH), it is important to note a point of scientific debate.[1][2] Some

studies have suggested that probes based on the 1,2-dithiolane scaffold, including TRFS-

probes, may be non-specifically reduced by other cellular thiols and redox-active proteins.[1][3]

Therefore, it is crucial to include appropriate controls in experiments, such as using known

TrxR inhibitors (e.g., auranofin) to confirm that the observed fluorescence signal is indeed

dependent on TrxR activity.

Quantitative Data Summary
The following tables summarize the key quantitative properties of TRFS-red and related

fluorescent probes for TrxR activity.

Table 1: Spectral Properties of TRFS Probes
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Probe
Excitation
Wavelength (nm)

Emission
Wavelength (nm)

Color

TRFS-red ~615 ~661 Red

TRFS-green ~438 ~538 Green

Fast-TRFS ~345 ~460 Blue

Data compiled from multiple sources.[4]

Table 2: Performance Comparison of TRFS Probes for Thioredoxin Reductase (TrxR) Detection

Feature TRFS-red TRFS-green Fast-TRFS

Response Time to

TrxR
~1.5 hours >2 hours ~5 minutes

Fluorescence Signal

Increase (fold)
~90-fold ~30-fold ~80-fold

Selectivity (TrxR vs.

GSH)
~12.8-fold ~15.6-fold ~56-fold

This table presents a comparative summary of the performance characteristics of different

TRFS probes.

Experimental Protocols
Protocol 1: Live Cell Imaging of Thioredoxin Reductase Activity Under Induced Oxidative Stress

This protocol describes how to induce oxidative stress in cultured cells and subsequently

measure TrxR activity using TRFS-red.

Materials:

TRFS-red probe

Cultured mammalian cells (e.g., HeLa, A549)
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Cell culture medium (e.g., DMEM, RPMI-1640)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)

Hydrogen peroxide (H₂O₂)

Auranofin (TrxR inhibitor, for control)

Dimethyl sulfoxide (DMSO)

Fluorescence microscope with appropriate filter sets for red fluorescence

Procedure:

Cell Culture:

Culture cells in appropriate medium supplemented with FBS and antibiotics in a 37°C, 5%

CO₂ incubator.

Plate cells on glass-bottom dishes or multi-well plates suitable for fluorescence

microscopy and allow them to adhere overnight.

Induction of Oxidative Stress (Example with H₂O₂):

Prepare a fresh solution of H₂O₂ in pre-warmed serum-free cell culture medium at the

desired concentration (e.g., 100-500 µM).

Remove the culture medium from the cells and wash once with warm PBS.

Add the H₂O₂-containing medium to the cells and incubate for a specified period (e.g., 30-

60 minutes) at 37°C.

Control Group (TrxR Inhibition):
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For a negative control, pre-treat a separate set of cells with a known TrxR inhibitor, such

as auranofin (e.g., 1-10 µM), for 1-2 hours before adding the TRFS-red probe.

TRFS-red Staining:

Prepare a stock solution of TRFS-red in DMSO.

Dilute the TRFS-red stock solution in serum-free cell culture medium to a final working

concentration (e.g., 1-5 µM).

After the oxidative stress induction period, remove the H₂O₂-containing medium and wash

the cells twice with warm PBS.

Add the TRFS-red working solution to the cells and incubate for 1-1.5 hours at 37°C,

protected from light.

Image Acquisition:

After incubation with TRFS-red, wash the cells twice with warm PBS.

Add fresh, pre-warmed imaging medium (e.g., phenol red-free medium) to the cells.

Image the cells using a fluorescence microscope equipped with a filter set appropriate for

red fluorescence (e.g., Excitation: ~590-620 nm, Emission: ~630-670 nm).

Acquire images from multiple fields of view for each condition (control, H₂O₂-treated,

auranofin-treated).

Data Analysis:

Quantify the mean fluorescence intensity of individual cells or the entire field of view using

image analysis software (e.g., ImageJ/Fiji).

Compare the fluorescence intensity between the control, oxidative stress-treated, and

TrxR inhibitor-treated groups. A decrease in fluorescence in the H₂O₂-treated group would

suggest inhibition of TrxR activity due to oxidative damage. The auranofin-treated group

should show significantly lower fluorescence, confirming the probe's response to TrxR

inhibition.
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Visualizations
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Mechanism of TRFS-red activation by Thioredoxin Reductase.
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Experimental Setup

Measurement

Data Analysis
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Workflow for studying oxidative stress using TRFS-red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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